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Compound of Interest

Compound Name:

Cat. No.: B1207221

Isobornyl propionate

' Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the use of Isobornyl propionate, focusing on personal protective equipment
(PPE), operational procedures, and disposal plans. By adhering to these procedural, step-by-

step instructions, you can mitigate risks and ensure a secure laboratory environment.

Essential Safety Information at a Glance

Understanding the physicochemical properties of Isobornyl propionate is the first step in safe

handling. This data, summarized below, informs the necessary safety precautions.

Property Value

CAS Number 2756-56-1

Molecular Formula C13H2202

Molecular Weight 210.32 g/mol

Appearance Colorless liquid

Flash Point 94 °C (201.2 °F) - Closed Cup[1]

Occupational Exposure Limits

No data available[1]
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Personal Protective Equipment (PPE): Your First

Line of Defense

Consistent and correct use of PPE is fundamental to laboratory safety when handling

Isobornyl propionate.

led | . :

PPE Category

Specification

Eye and Face Protection

Wear chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield may be required for splash

hazards.

Hand Protection

Chemical-resistant gloves are required. While
specific breakthrough data for Isobornyl
propionate is not available, nitrile or neoprene
gloves are recommended for handling similar
esters. Always inspect gloves for degradation or

punctures before use.

Body Protection

A fully buttoned lab coat is mandatory to protect
against splashes.[2] For larger quantities or
when there is a significant risk of splashing, a

chemical-resistant apron is also recommended.

[2]

Respiratory Protection

Under normal laboratory conditions with
adequate ventilation, respiratory protection is
not typically required. If vapors or mists are
generated, use a NIOSH-approved respirator

with an appropriate organic vapor cartridge.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

General Handling and Storage

e Ventilation: Always handle Isobornyl propionate in a well-ventilated area, preferably within
a chemical fume hood.

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[3]

» Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[2]
Containers should be tightly sealed and properly labeled.[2]

» Grounding: For transfers of larger quantities, ensure containers are electrically bonded and
grounded to prevent static discharge.

Experimental Workflow

The following diagram illustrates a safe and logical workflow for conducting experiments with
Isobornyl propionate.
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Caption: Experimental workflow for Isobornyl propionate.
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Emergency Response: Spill and Exposure Protocols

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Spill Cleanup Protocol

For a minor spill (less than 100 mL) of Isobornyl propionate:
o Alert Personnel: Immediately alert others in the vicinity.

» Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

e Containment: Use an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads to contain the spill.[2]

o Collection: Carefully scoop the absorbed material into a designated, sealable container for
hazardous waste.

o Decontamination: Clean the spill area with soap and water.

o Disposal: Label the waste container and dispose of it according to your institution's
hazardous waste procedures.

The logical flow for managing a spill is depicted in the diagram below.
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Caption: Spill response workflow.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
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develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.

Disposal Plan: Responsible Waste Management

Proper disposal of Isobornyl propionate and its containers is essential for environmental

protection and regulatory compliance.

Chemical Waste Disposal

Collection: Collect all waste containing Isobornyl propionate in a designated, properly
labeled hazardous waste container. The container should be compatible with the chemical
and have a secure lid.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "Isobornyl propionate.” Do not use abbreviations.

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department.

Empty Container Disposal

Empty containers that once held Isobornyl propionate must be decontaminated before

disposal.

Triple Rinse: Rinse the empty container with a suitable solvent (such as ethanol or acetone)
three times.
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o Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste.

[2]
o Deface Label: Completely remove or deface the original product label.

» Final Disposal: Once decontaminated and the label is removed, the container can typically
be disposed of in the regular trash or recycled, depending on institutional policies.[2][4]

By implementing these comprehensive safety and handling procedures, you contribute to a
culture of safety and responsibility within your laboratory. Always consult your institution's
specific safety guidelines and the most recent Safety Data Sheet (SDS) for Isobornyl
propionate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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